![molecular formula C18H26O B074961 Tonalid CAS No. 1506-02-1](/img/structure/B74961.png)
Tonalid
Overview
Description
Tonalid is a novel drug with a unique mechanism of action and a broad range of potential applications. It is a synthetic molecule that has been developed to interact with the body's endocannabinoid system in order to provide therapeutic benefits. This compound has been found to have a wide range of potential therapeutic effects, including anti-inflammatory, anti-cancer, anti-anxiety, and anti-psychotic effects. It has been studied in both laboratory and clinical settings, and it has been found to have a number of advantages over traditional drugs.
Scientific Research Applications
Interaction with Hydroxyl Radicals : Tonalid reacts with hydroxyl radicals, leading to the formation of degradation products. Studies have focused on understanding its reaction mechanisms and assessing the risks associated with its degradation products (Fang et al., 2017).
Binding with Human Serum Albumin : Research has explored how this compound interacts with human serum albumin (HSA), a major transporter in plasma. This interaction affects HSA's conformation and function, providing insights into potential human health hazards (Xiang et al., 2020).
Monitoring in Aquatic Environments : this compound's presence in aquatic environments is monitored using passive samplers and biota. Studies have shown that this compound bioaccumulates in fish blood, offering insights into its environmental distribution and potential ecological impacts (Tumová et al., 2017).
Impact on Waste Activated Sludge Digestion : this compound has been found to facilitate methane production during the anaerobic digestion of waste activated sludge. Understanding this effect is vital for managing sludge treatment processes (Cao et al., 2021).
Ecological Risk Assessment : Studies have developed aquatic life criteria for this compound exposure and assessed its ecological risks, highlighting its impact on various aquatic organisms (Li et al., 2019).
Metastatic Potential in Tumor Spheroids : Research has investigated the effects of this compound on the metastatic potential of tumor spheroids, particularly in the context of glioblastoma. This research contributes to our understanding of the interactions between synthetic musks and brain tumors (Doğanlar et al., 2021).
Effects on CYP1A Gene Expression and Enzyme Activity : this compound's interaction with the detoxification gene family CYP1A has been studied in fish cell lines, contributing to our understanding of its potential toxicological impacts (Torre et al., 2011).
Responses in Zebrafish Juveniles : Studies have examined the effects of this compound exposure on zebrafish, focusing on enzyme activities and potential toxic impacts. This research adds to our knowledge of its effects on aquatic organisms (Blahova et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
Tonalide is primarily used in perfumes and is known for its musk-like fragrance . It is a lipophilic compound that can bioaccumulate in aquatic organisms, particularly in fish blood . .
Mode of Action
Research suggests that tonalide can play bidirectional roles in damaging amino acids: it acts as a photosensitizer and a reactive activator . As a photosensitizer, the singlet oxygen generated from the Tonalide photosensitization can cause oxidative damage to amino acids . Furthermore, the carbonyl group of Tonalide can activate the nitrogen-containing group of amino acids through electron transfer .
Biochemical Pathways
It is known that the compound can undergo oh-initiated indirect photochemical transformation, which can lead to the formation of transformation products (tps) that may have increased bioaccumulation potential and ecotoxicological effects .
Pharmacokinetics
Given its lipophilic nature and its ability to bioaccumulate in aquatic organisms, it can be inferred that tonalide may have significant absorption and distribution within organisms . More research is needed to fully understand the ADME properties of Tonalide.
Result of Action
At the molecular level, Tonalide and related polycyclic musks have been found to cause estrogenic effects, genetic injuries, and disturbances in gene expression . The formation of imines during the photochemical transformation of Tonalide with histidine/glycine could potentially lead to skin sensitization .
Action Environment
Environmental factors can significantly influence the action of Tonalide. For instance, the presence of dissolved organic matter during the photolysis of Tonalide can lead to the formation of TPs that are more toxic than the parent compound . Moreover, Tonalide levels in the environment can be monitored using passive samplers, which can provide insights into the compound’s persistence and potential effects in the environment .
Biochemical Analysis
Biochemical Properties
Tonalide interacts with various biomolecules in biochemical reactions. It has been found to be stable and bioaccessible in certain cooking and digestion processes
Cellular Effects
Tonalide has been observed to have effects on various types of cells and cellular processes. For instance, in marine microalgae, it has been found to inhibit growth, indicating a potential influence on cell function
Molecular Mechanism
It is known to undergo transformation during environmental geochemistry processes, leading to the formation of transformation products (TPs) that may pose increased risks to human health and ecosystems
Temporal Effects in Laboratory Settings
It is known that Tonalide can undergo transformation during environmental geochemistry processes . Information on Tonalide’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is currently limited.
Dosage Effects in Animal Models
Studies on the effects of varying dosages of Tonalide in animal models are sparse. One study conducted on rainbow trout showed that Tonalide exposure could potentially affect hematocrit levels, but no significant changes were observed in the biochemical profile
Metabolic Pathways
Given its lipophilic nature, it is likely to interact with enzymes or cofactors involved in lipid metabolism
Transport and Distribution
Tonalide, due to its lipophilic nature, is likely to be transported and distributed within cells and tissues via lipid transporters
Subcellular Localization
Given its lipophilic nature, it may localize in lipid-rich areas of the cell
properties
IUPAC Name |
1-(3,5,5,6,8,8-hexamethyl-6,7-dihydronaphthalen-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O/c1-11-8-16-15(9-14(11)13(3)19)17(4,5)10-12(2)18(16,6)7/h8-9,12H,10H2,1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNRJTBAOUJJKDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C2=C(C1(C)C)C=C(C(=C2)C(=O)C)C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7041544 | |
Record name | Tonalide | |
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Molecular Weight |
258.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; Other Solid, Solid with an odor of musk; [HSDB] | |
Record name | Ethanone, 1-(5,6,7,8-tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl)- | |
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Record name | Tonalid | |
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Boiling Point |
The boiling temperature at atmospheric pressure is 326 +/- 4 °C. | |
Record name | Tonalide | |
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Solubility |
In water, 1.25 mg/L, temp not specified | |
Record name | Tonalide | |
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Density |
The relative density will be between the bulk density and its density in molten form: 600 < D < 960 kg/cu m | |
Record name | Tonalide | |
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Vapor Pressure |
0.000512 [mmHg], 5.12X10-4 mm Hg, temp not specified | |
Record name | Tonalid | |
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Record name | Tonalide | |
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Color/Form |
White to off-white crystalline solid, Solid | |
CAS RN |
21145-77-7, 1506-02-1 | |
Record name | Tonalide | |
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Record name | 1-(5,6,7,8-Tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl)ethanone | |
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Record name | Ethanone, 1-(5,6,7,8-tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl)- | |
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Record name | Ethanone, 1-(5,6,7,8-tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl)- | |
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Record name | ACETYL HEXAMETHYL TETRALIN | |
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Record name | Tonalide | |
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Melting Point |
54.5 °C | |
Record name | Tonalide | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of Tonalide?
A1: The molecular formula of Tonalide is C18H26O, and its molecular weight is 258.4 g/mol.
Q2: Is there spectroscopic data available for Tonalide?
A2: While the provided research papers do not delve into detailed spectroscopic data, they utilize techniques like gas chromatography-mass spectrometry (GC-MS) to identify and quantify Tonalide in various environmental and biological samples. [, ]
Q3: How stable is Tonalide in different environments?
A3: Tonalide exhibits persistence in various environments. Studies have detected its presence in sewage sludge, surface waters, sediments, and even fish tissues. [, ] Its stability contributes to its accumulation in these compartments.
Q4: Does Tonalide degrade during composting processes?
A4: Research indicates that composting can effectively degrade Tonalide. One study observed a degradation rate of 77.91% for Tonalide during sludge composting. [] This suggests composting as a potential method for managing Tonalide-containing waste.
Q5: What are the known ecotoxicological effects of Tonalide?
A5: Studies have explored the potential effects of Tonalide on various aquatic organisms. Research has shown that Tonalide can inhibit the growth of certain marine microalgae species, such as Phaeodactylum tricornutum and Isochrysis galbana, at environmentally relevant concentrations. [, ] Furthermore, exposure to Tonalide has been shown to negatively impact the development of sea urchin (Paracentrotus lividus) larvae and increase mortality in gilthead seabream (Sparus aurata) larvae. [, ] These findings suggest that Tonalide might pose risks to sensitive aquatic species, particularly during early life stages.
Q6: How does Tonalide enter the environment?
A6: The primary pathway for Tonalide entering the environment is through wastewater discharge. As a common ingredient in personal care products, it is washed off during use and enters sewage systems. Conventional wastewater treatment plants often fail to completely remove Tonalide, leading to its release into surface waters. [, ]
Q7: Can Tonalide be removed from wastewater effectively?
A7: While conventional wastewater treatment plants may not completely remove Tonalide, research suggests that constructed wetlands could offer a promising alternative. Studies have shown effective removal of Tonalide in different constructed wetland configurations, with removal efficiencies influenced by factors like plant presence, hydraulic loading rate, and temperature. [, ]
Q8: How is Tonalide typically measured in environmental samples?
A8: Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used technique for the analysis of Tonalide in environmental matrices like water, sludge, and biota. [, , ] This method offers high sensitivity and selectivity for the detection and quantification of Tonalide at trace levels. Solid-phase extraction (SPE) is often employed as a pre-concentration technique to extract and concentrate Tonalide from water samples before GC-MS analysis. [, ]
Q9: Are there other techniques available for Tonalide analysis?
A9: Yes, besides GC-MS, researchers have explored alternative methods like headspace stir bar sorptive extraction (HS-SBSE) coupled with thermal desorption GC-MS for the determination of Tonalide in sludge samples. [] This solvent-free technique offers advantages in terms of simplicity and minimal sample preparation. Additionally, closed-loop stripping analysis (CLSA) combined with GC-MS detection has been successfully applied for quantifying Tonalide in various water matrices, including wastewater, river water, and tap water. []
Q10: Does Tonalide interact with enzymes involved in detoxification or hormone regulation?
A10: In vitro studies using fish models have provided insights into the potential interactions of Tonalide with biological systems. Research suggests that Tonalide might interact with certain cytochrome P450 enzymes (CYPs), which are crucial for xenobiotic metabolism and hormone regulation. Specifically, Tonalide has shown inhibitory effects on CYP3A activity in carp liver microsomes, and to a lesser extent, on CYP1A activity. [] Additionally, Tonalide has demonstrated the ability to reduce the induction of CYP1A gene transcription (cyp1a) by known inducers like benzo[a]pyrene (B[a]P) in a fish cell line (PLHC-1). [] These findings warrant further investigation into the potential endocrine disrupting effects of Tonalide.
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